Cas no 5341-86-6 (4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-amine)

• Product Name: 4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-amine
• CAS No: 5341-86-6
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 1582162
• PubChem ID: 613228
• Update Time: 2025-04-21

4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-amine
• AKOS000116058
• 2-Thiazolamine,4-(4-methoxyphenyl)-5-methyl-
• DTXSID70909576
• 4-(4-Methoxyphenyl)-5-methyl-1,3-thiazol-2(3H)-iminato
• SR-01000398588
• DB-040628
• 105512-88-7
• WAY-278459-A
• 5341-86-6
• 2-amino-4-(4-methoxyphenyl)-5-methylthiazole
• STK793171
• AB00081499-01
• IFLab1_000673
• EN300-02634
• F2146-0051
• MFCD00771813
• Cambridge id 5341866
• Oprea1_151662
• Thiazol-2-amine, 4-(4-methoxyphenyl)-5-methyl-
• Oprea1_637685
• CHEMBL177022
• 4-(4-Methoxy-phenyl)-5-methyl-thiazol-2-ylamine
• 4-(4-Methoxyphenyl)-5-methyl-1,3-thiazol-2-ylamine
• 4-(4-methoxyphenyl)-5-methyl-2-thiazolamine
• Oprea1_823928
• SCHEMBL558439
• IDI1_008892
• 4-(4-Methoxyphenyl)-5-methyl-1,3-thiazol-2-ylamine #
• AS-43525
• 4-(4-methoxyphenyl)-5-methylthiazol-2-amine
• IFLab1_000203
• Z48847498
• IDI1_008422
• SR-01000398588-1

• Inchi： 1S/C11H12N2OS/c1-7-10(13-11(12)15-7)8-3-5-9(14-2)6-4-8/h3-6H,1-2H3,(H2,12,13)
• InChI Key： WUTXFLYFZOMYSF-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 220.06716
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 48.14